![molecular formula C18H19N5O2S2 B6529084 3-{4-[(5-methylthiophen-2-yl)sulfonyl]piperazin-1-yl}-6-(pyridin-3-yl)pyridazine CAS No. 946238-55-7](/img/structure/B6529084.png)
3-{4-[(5-methylthiophen-2-yl)sulfonyl]piperazin-1-yl}-6-(pyridin-3-yl)pyridazine
Description
3-(4-[(5-methylthiophen-2-yl)sulfonyl]piperazin-1-yl)-6-(pyridin-3-yl)pyridazine, also known as 5-methylthiophen-2-ylsulfonyl-piperazin-1-yl-6-pyridin-3-ylpyridazine or MTP-SPP, is a novel compound with potential applications in organic synthesis, medicinal chemistry, and drug delivery. MTP-SPP is a heterocyclic compound, containing a pyridazine ring, a piperazine ring, and a 5-methylthiophen-2-ylsulfonyl group. This compound has been the subject of numerous studies in recent years due to its unique structure and potential applications.
Scientific Research Applications
Anti-Inflammatory Properties
Thiophene derivatives have been reported to possess anti-inflammatory properties . Therefore, this compound could potentially be used in the development of new anti-inflammatory drugs.
Anti-Psychotic Applications
Thiophene derivatives have also been found to have anti-psychotic effects . This suggests that “3-{4-[(5-methylthiophen-2-yl)sulfonyl]piperazin-1-yl}-6-(pyridin-3-yl)pyridazine” could be explored for its potential use in treating psychotic disorders.
Anti-Arrhythmic Effects
The compound could be investigated for its potential anti-arrhythmic effects, as thiophene derivatives have been reported to exhibit such properties .
Anti-Anxiety Applications
Given that thiophene derivatives have been found to have anti-anxiety effects , this compound could potentially be used in the development of new anti-anxiety medications.
Anti-Fungal Properties
Thiophene derivatives have been reported to possess anti-fungal properties . Therefore, this compound could potentially be used in the development of new anti-fungal drugs.
Antioxidant Properties
Thiophene derivatives have been reported to possess antioxidant properties . This suggests that “3-{4-[(5-methylthiophen-2-yl)sulfonyl]piperazin-1-yl}-6-(pyridin-3-yl)pyridazine” could be explored for its potential use in combating oxidative stress.
Anti-Mitotic Applications
The compound could be investigated for its potential anti-mitotic effects, as thiophene derivatives have been reported to exhibit such properties .
Anti-Cancer Properties
Lastly, thiophene derivatives have been reported to possess anti-cancer properties . Therefore, this compound could potentially be used in the development of new anti-cancer drugs.
properties
IUPAC Name |
3-[4-(5-methylthiophen-2-yl)sulfonylpiperazin-1-yl]-6-pyridin-3-ylpyridazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O2S2/c1-14-4-7-18(26-14)27(24,25)23-11-9-22(10-12-23)17-6-5-16(20-21-17)15-3-2-8-19-13-15/h2-8,13H,9-12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MXKYYIHLEBZZKC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)S(=O)(=O)N2CCN(CC2)C3=NN=C(C=C3)C4=CN=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-{4-[(5-Methylthiophen-2-yl)sulfonyl]piperazin-1-yl}-6-(pyridin-3-yl)pyridazine | |
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